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Compound of Interest

Compound Name: 1-Methyl-3-p-tolyl-1h-pyrazol-5-ol

Cat. No.: B360813 Get Quote

In-Depth Technical Guide: 1-Methyl-3-p-tolyl-1H-
pyrazol-5-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-3-p-tolyl-1H-pyrazol-5-
ol, a heterocyclic organic compound with significant potential in various scientific and industrial

applications. This document details its chemical identifiers, physical properties, a

comprehensive synthesis protocol, and an exploration of its biological activities.

Chemical Identifiers and Physical Properties
1-Methyl-3-p-tolyl-1H-pyrazol-5-ol, also known by its tautomeric form 3-Methyl-1-p-tolyl-5-

pyrazolone, is a pyrazolone derivative. Its chemical identity and key physical properties are

summarized in the tables below.
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Identifier Type Value

CAS Number 86-92-0

IUPAC Name
5-methyl-2-(4-methylphenyl)-1,2-dihydro-3H-

pyrazol-3-one

Synonyms

1-(4-tolyl)-3-methyl-5-pyrazolone, 3-Methyl-1-(4-

methylphenyl)-1H-pyrazol-5-ol, p-Toluyl methyl

pyrazolone, 3-methyl-1-p-tolyl-pyrazolin-5-one

Molecular Formula C₁₁H₁₂N₂O

Molecular Weight 188.23 g/mol

Canonical SMILES CC1=CC(=O)N(N1)C2=CC=C(C=C2)C

InChI Key IOQOLGUXWSBWHR-UHFFFAOYSA-N

Physical Property Value Source

Appearance
White to yellowish crystalline

powder
[1]

Melting Point 134-142 °C [1]

Purity ≥ 99% (Assay) [1]

Experimental Protocols
Synthesis of 1-(4'-tolyl)-3-methyl-5-pyrazolone
A detailed method for the synthesis of 1-(4'-tolyl)-3-methyl-5-pyrazolone is outlined in Russian

patent RU2075476C1. The synthesis is a multi-step process involving the diazotization of p-

toluidine, followed by reduction and condensation reactions.

Step 1: Diazotization of p-Toluidine

In a suitable reaction vessel, dissolve p-toluidine in an aqueous solution of hydrochloric acid.

Cool the resulting solution to 0-5 °C in an ice bath.
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Slowly add a solution of sodium nitrite while maintaining the temperature below 10 °C to form

the p-tolyldiazonium chloride solution.

Step 2: Reduction of p-Tolyldiazonium Chloride

Prepare a sulfite-bisulfite reducing mixture from sodium (or ammonium) bisulfite and

ammonia water.

Add the p-tolyldiazonium chloride solution to the reducing mixture while controlling the pH

between 5.8 and 7.0.

The molar ratio of bisulfite to p-tolyldiazonium chloride should be maintained at

approximately 2.49:1.

This reaction yields p-tolylhydrazine sulfonate.

Step 3: Hydrolysis and Condensation

Hydrolyze the p-tolylhydrazine sulfonate to obtain a solution of p-tolylhydrazine

hydrochloride.

Neutralize the resulting solution to a pH of 1.9-2.5.

Condense the p-tolylhydrazine with acetoacetic acid amide. The molar ratio of p-

tolylhydrazine to acetoacetic acid amide should be in the range of 1:1 to 1:1.1.

The reaction yields the final product, 1-(4'-tolyl)-3-methyl-5-pyrazolone, which can be further

purified by recrystallization.[2]

Biological Activity and Potential Applications
Pyrazolone derivatives, including 1-Methyl-3-p-tolyl-1H-pyrazol-5-ol, have garnered

significant interest due to their diverse biological activities. While specific quantitative data for

this exact compound is limited in publicly available literature, the pyrazolone scaffold is a well-

established pharmacophore.

Antioxidant Activity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9846718/
https://www.benchchem.com/product/b360813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b360813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrazolone derivatives are recognized for their antioxidant properties. They can act as radical

scavengers, donating a hydrogen atom to neutralize free radicals and thus mitigating oxidative

stress. This mechanism is crucial in the prevention of cellular damage implicated in a range of

diseases. The antioxidant capacity of pyrazolone analogs has been demonstrated in various

studies, with some exhibiting potent activity.

Anti-inflammatory Activity:

Several pyrazolone derivatives have been investigated for their anti-inflammatory effects. The

proposed mechanism of action for some of these compounds involves the inhibition of key

inflammatory mediators. This makes them attractive candidates for the development of novel

anti-inflammatory drugs. Derivatives of 3-methyl-pyrazolone have shown significant analgesic

and anti-inflammatory activities in preclinical studies.

Other Applications:

Beyond its potential therapeutic uses, 1-(4'-Tolyl)-3-methyl-5-pyrazolone serves as a crucial

intermediate in the synthesis of various organic compounds. It is notably used as a coupling

component in the manufacturing of pigments, such as C.I. Pigment Red 34 and C.I. Pigment

Red 37.[3]

Visualizations
Synthesis Workflow of 1-(4'-tolyl)-3-methyl-5-pyrazolone
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Caption: Synthetic pathway for 1-(4'-tolyl)-3-methyl-5-pyrazolone.

Logical Relationship of Pyrazolone's Antioxidant Action
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Caption: General mechanism of radical scavenging by pyrazolone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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